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Compound of Interest

Compound Name:
5-methoxy-N-methylpyrimidin-4-

amine

CAS No.: 1447967-24-9

Cat. No.: B1488189

Get Quote

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous

therapeutic agents due to its ability to engage in various biological interactions. As a privileged

scaffold, its derivatives have been extensively explored for a wide range of pharmacological

activities. This guide provides a comprehensive technical overview of the chemical properties,

synthesis, and analytical characterization of 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine, a

representative of the 5-methoxy-N-methylpyrimidin-4-amine class of compounds.

Understanding the nuances of this molecule is critical for its potential application in the

development of novel therapeutics, particularly as kinase inhibitors and other targeted agents.

[1][2]

The strategic placement of the methoxy, methylamino, and phenyl groups on the pyrimidine

core creates a unique electronic and steric profile, influencing its reactivity, solubility, and

biological target engagement. This document will serve as a practical resource for scientists,

offering both foundational knowledge and actionable protocols.
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The fundamental properties of a compound dictate its behavior in both chemical and biological

systems. Below is a summary of the key physicochemical characteristics of 5-methoxy-N-

methyl-2-phenylpyrimidin-4-amine.

Property Value Source

CAS Number 477863-75-5 [3]

Molecular Formula C₁₂H₁₃N₃O [3]

Molecular Weight 215.25 g/mol [3]

Physical Form Solid [4]

Purity ≥90% [3][4]

Storage Conditions
Sealed in a dry environment at

2-8°C
[3]

SMILES
CNC1=NC(C2=CC=CC=C2)=

NC=C1OC
[3]

InChI Key
ISAAHKWJEGJNBZ-

UHFFFAOYSA-N
[4]
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Caption: A potential synthetic route to 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine.
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This protocol describes a general method for the synthesis of 5-methoxy-N-methyl-2-

phenylpyrimidin-4-amine.

Step 1: Synthesis of 2-Phenyl-5-methoxypyrimidin-4-amine

To a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol, add methoxymalononitrile

(1.0 eq) and benzamidine hydrochloride (1.0 eq).

Reflux the reaction mixture for 6-8 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and neutralize with a dilute

acid (e.g., 1M HCl).

The precipitated solid is filtered, washed with cold ethanol, and dried under vacuum to yield

2-phenyl-5-methoxypyrimidin-4-amine.

Step 2: N-methylation

Suspend 2-phenyl-5-methoxypyrimidin-4-amine (1.0 eq) in a suitable solvent such as

dimethylformamide (DMF).

Add a base, for example, sodium hydride (NaH, 1.2 eq), portion-wise at 0°C.

Stir the mixture for 30 minutes, then add methyl iodide (1.1 eq) dropwise.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Quench the reaction by the slow addition of water.

Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification Protocol
The crude product can be purified by column chromatography on silica gel using a gradient of

ethyl acetate in hexanes as the eluent. The fractions containing the desired product are
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combined and the solvent is evaporated to yield the pure 5-methoxy-N-methyl-2-

phenylpyrimidin-4-amine.

Spectroscopic Analysis
A comprehensive spectroscopic analysis is crucial for the structural confirmation and purity

assessment of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific experimental NMR data for 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine is

not readily available in the provided search results, predicted chemical shifts can be estimated

based on analogous structures. [5][6][7]

Proton
Predicted Chemical Shift
(δ, ppm)

Multiplicity

Pyrimidine-H ~8.0 - 8.2 Singlet

Phenyl-H ~7.3 - 7.8 Multiplet

Methoxy-CH₃ ~3.9 - 4.1 Singlet

N-Methyl-CH₃ ~3.0 - 3.2 Singlet

| NH | ~5.0 - 5.5 | Broad Singlet |
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Carbon Predicted Chemical Shift (δ, ppm)

Pyrimidine C2 ~160 - 165

Pyrimidine C4 ~155 - 160

Pyrimidine C5 ~140 - 145

Pyrimidine C6 ~150 - 155

Phenyl C ~128 - 135

Methoxy C ~55 - 60

N-Methyl C ~25 - 30

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of a compound. [8] Expected Fragmentation Pattern:

Molecular Ion (M+): The mass spectrum should show a prominent molecular ion peak at m/z

215.25.

Key Fragments: Expect to see fragments corresponding to the loss of a methyl radical (•CH₃)

from the methoxy or N-methyl group, and cleavage of the pyrimidine ring. [9]

Experimental Protocol: Mass Spectrometry Analysis
Sample Preparation:

Dissolve a small amount of the purified compound in a suitable solvent like methanol or

acetonitrile to a concentration of approximately 1 mg/mL. [8]2. Further dilute the stock

solution to a working concentration of 1-10 µg/mL. [8] Instrumentation (LC-MS/MS):

Liquid Chromatograph: An Agilent or Waters UPLC/HPLC system.

Mass Spectrometer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap.
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Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for

nitrogen-containing heterocyclic compounds.

Reactivity and Stability
The reactivity of the 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine is influenced by the

electron-donating and -withdrawing properties of its substituents. The pyrimidine ring is

generally electron-deficient, making it susceptible to nucleophilic attack. [10]

Nucleophilic Aromatic Substitution (SNAr): While there are no leaving groups on the

pyrimidine ring in this specific molecule, related halopyrimidines are known to undergo SNAr

reactions. [10]* Electrophilic Aromatic Substitution: The pyrimidine ring is generally

deactivated towards electrophilic attack. However, the electron-donating methoxy and amino

groups can direct electrophiles to specific positions.

Stability: The compound should be stored in a cool, dry place away from strong oxidizing

agents to prevent degradation. [3]

Potential Applications in Drug Discovery
The aminopyrimidine scaffold is a well-established pharmacophore in drug discovery,

particularly in the development of kinase inhibitors. [1]These compounds can act as ATP-

competitive inhibitors by forming hydrogen bonds with the hinge region of the kinase active

site. [1] Derivatives of 4-aminopyrimidine have shown promise as inhibitors of various kinases,

including:

Janus Kinases (JAKs) [11]* Epidermal Growth Factor Receptor (EGFR) [1]* Fibroblast

Growth Factor Receptor (FGFR) [12]* Checkpoint Kinase 1 (CHK1) [13] The specific

substitution pattern of 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine makes it an

interesting candidate for screening against a panel of kinases to identify potential therapeutic

leads for oncology and inflammatory diseases.

Workflow for Kinase Inhibitor Screening
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Compound Synthesis and Purification

In vitro Kinase Panel Screening

Cellular Potency and Selectivity Assays

Structure-Activity Relationship (SAR) Studies
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In vivo Efficacy and PK/PD Studies

Preclinical Candidate
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Caption: A typical workflow for the evaluation of a novel pyrimidine derivative as a kinase

inhibitor.

Conclusion
5-methoxy-N-methyl-2-phenylpyrimidin-4-amine, as a representative of its class, embodies the

potential of substituted pyrimidines in modern drug discovery. This guide has provided a

comprehensive overview of its chemical properties, a plausible synthetic route, and methods

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1488189/docs?utm_src=pdf-body-img#introduction-the-pyrimidine-scaffold-in-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1488189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


for its analytical characterization. The insights and protocols herein are intended to empower

researchers to further explore the therapeutic potential of this and related compounds. A

thorough understanding of its chemistry is the first step towards unlocking its biological activity

and developing the next generation of targeted therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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